Cas no 608515-62-4 (Benzaldehyde, 2-fluoro-6-(1-propynyl)- (9CI))
608515-62-4 structure
Product Name:Benzaldehyde, 2-fluoro-6-(1-propynyl)- (9CI)
CAS No:608515-62-4
MF:C10H7FO
MW:162.160386323929
CID:953636
PubChem ID:45090763
Update Time:2025-04-19
Benzaldehyde, 2-fluoro-6-(1-propynyl)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Benzaldehyde, 2-fluoro-6-(1-propynyl)- (9CI)
- 2-fluoro-6-prop-1-ynylbenzaldehyde
- 2-Fluoro-6-(prop-1-yn-1-yl)benzaldehyde
- SCHEMBL4720705
- FTUILIVRMOKUMY-UHFFFAOYSA-N
- BENZALDEHYDE, 2-FLUORO-6-(1-PROPYNYL)-
- 608515-62-4
- DB-273540
- DTXSID00666701
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- Inchi: 1S/C10H7FO/c1-2-4-8-5-3-6-10(11)9(8)7-12/h3,5-7H,1H3
- InChI Key: FTUILIVRMOKUMY-UHFFFAOYSA-N
- SMILES: FC1=CC=CC(C#CC)=C1C=O
Computed Properties
- Exact Mass: 162.048093005g/mol
- Monoisotopic Mass: 162.048093005g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 17.1Ų
Benzaldehyde, 2-fluoro-6-(1-propynyl)- (9CI) Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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